![molecular formula C11H12ClNO3 B1361074 Chloroacetyl-dl-phenylalanine CAS No. 7765-11-9](/img/structure/B1361074.png)
Chloroacetyl-dl-phenylalanine
Overview
Description
Chloroacetyl-dl-phenylalanine is used as a substrate to identify, differentiate and characterize L-amino acid acylases such as A933 acylase . It may also be a donor molecule in some chloroacetylation reactions .
Synthesis Analysis
The synthesis of this compound involves two steps . First, 10 grams (0.06 mole) of phenylalanine is added to 125 ml of ethyl acetate and refluxed under anhydrous conditions for one hour with 7.5 ml chloroacetyl chloride. The unreacted phenylalanine is then filtered and the excess chloroacetyl chloride and ethyl acetate are removed from the filtrate by vacuum distillation .
Molecular Structure Analysis
The empirical formula of this compound is C11H12ClNO3 . Its molecular weight is 241.67 .
Chemical Reactions Analysis
This compound is involved in chloroacetylation reactions . It can also be synthesized from phenylalanine using chloroacetyl chloride .
Physical And Chemical Properties Analysis
Scientific Research Applications
Antitumor Activity
Chloroacetyl derivatives of para-substituted phenylalanines, including N-chloroacetyl-p-chloro-DL-phenylalanine, have been studied for their antitumor properties. These compounds show inhibitory activity in microbial antitumor prescreens, indicating potential for cancer treatment research. Notably, N-chloroacetyl-p-chloro-DL-phenylalanine exhibited significant growth inhibitory activity, highlighting its potential as an antitumor agent (Otani & Briley, 1981).
Biosynthesis and Metabolism Studies
Studies on DL-phenylalanine, which include derivatives like chloroacetyl-dl-phenylalanine, focus on understanding their biosynthesis and metabolic pathways. This research is vital for applications in both food and medicine. For instance, the investigation into the biosynthesis of L-phenylalanine in E. coli provided insights into optimizing phenylalanine production, which is crucial for its industrial and medical applications (Ding et al., 2016).
Enzyme Kinetics and Reaction Studies
Research involving chloroacetyl-l-phenylalanine includes the study of enzyme kinetics, such as the hydrolysis catalyzed by carboxypeptidase A. These studies are critical for understanding the specific reactions and interactions of these compounds at a molecular level, which can inform broader applications in biochemistry and pharmacology (Hommes, 1962).
Development of Diagnostic Tools
Phenylalanine and its derivatives are studied for the development of diagnostic tools and sensors. For instance, research on electrochemical sensors and biosensors for phenylalanine electroanalysis is crucial for medical diagnostics, particularly in managing conditions like phenylketonuria (Dinu & Apetrei, 2020).
Genetic and Metabolic Disorder Research
Phenylalanine derivatives are used in research related to genetic and metabolic disorders, such as phenylketonuria. This research is critical for understanding the biochemical and physiological implications of these disorders and for developing effective treatments (Mitchell, Trakadis, & Scriver, 2011).
Mechanism of Action
Target of Action
Chloroacetyl-dl-phenylalanine is a derivative of phenylalanine . Phenylalanine is an essential amino acid that plays a crucial role in the biosynthesis of proteins. It serves as a building block for proteins and is a precursor for several important molecules in the body, including tyrosine, dopamine, norepinephrine, and epinephrine .
Mode of Action
Phenylalanine is known to influence the secretion of anabolic hormones . It’s also involved in the synthesis of neurotransmitters norepinephrine and dopamine .
Biochemical Pathways
This compound, being a derivative of phenylalanine, may be involved in similar biochemical pathways. Phenylalanine is a part of the phenylalanine, tyrosine, and tryptophan biosynthesis pathway . It’s converted into tyrosine, which is further metabolized into important neurotransmitters such as dopamine and norepinephrine .
Pharmacokinetics
It’s metabolized primarily in the liver and excreted in the urine .
Result of Action
Phenylalanine and its derivatives are known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[(2-chloroacetyl)amino]-3-phenylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c12-7-10(14)13-9(11(15)16)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUHGSOAURCZWCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7765-11-9 | |
Record name | N-(2-Chloroacetyl)phenylalanine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7765-11-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(Chloroacetyl)-3-phenyl-DL-alanine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007765119 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7765-11-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=77369 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-(chloroacetyl)-3-phenyl-DL-alanine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.962 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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